1,2,4-Trichlorobenzene
1,2,4-Trichlorobenzene
1,2,4-Trichlorobenzene is a highly chlorinated aromatic solvent. It is mainly used as intermediate in dyes, pesticides and also as a lubricant.
1,2,4-Trichlorobenzene is an isomeric form of trichlorobenzene. It is a low molecular weight organic contaminant found in water. Its removal from water by employing organo-clay sorbents in the presence of tannic acid has been reported. Its hydrodechlorination in the presence of nickel catalysts supported on nickel spinels has been studied.
1,2,4-Trichlorobenzene can be used as a solvent for industrial purposes. It can also find applications as a termiticide and lubricant for household uses.
1,2,4-trichlorobenzene appears as colorless liquid or white solid with a sharp chlorobenzene odor. Melting point 16.95°C (62.5°F). (USCG, 1999)
1,2,4-trichlorobenzene is a trichlorobenzene with chloro substituents at positions 1, 2 and 4.
Occupational exposure to 1,2,4-trichlorobenzene may occur from inhalation during its manufacture and use. No information is available on the acute (short-term), chronic (long-term), reproductive, developmental, and carcinogenic effects of 1,2,4-trichlorobenzene in humans. Local irritation of the lungs and dyspnea have been reported in animals following acute inhalation exposure. Chronic oral exposure has been observed to result in increased adrenal weights and vacuolization of the zona fasciculata in the cortex in rats. Liver effects have also been reported following chronic oral exposure in rats. EPA has classified 1,2,4-trichlorobenzene as a Group D, not classifiable as to human carcinogenicity.
1,2,4-Trichlorobenzene is an isomeric form of trichlorobenzene. It is a low molecular weight organic contaminant found in water. Its removal from water by employing organo-clay sorbents in the presence of tannic acid has been reported. Its hydrodechlorination in the presence of nickel catalysts supported on nickel spinels has been studied.
1,2,4-Trichlorobenzene can be used as a solvent for industrial purposes. It can also find applications as a termiticide and lubricant for household uses.
1,2,4-trichlorobenzene appears as colorless liquid or white solid with a sharp chlorobenzene odor. Melting point 16.95°C (62.5°F). (USCG, 1999)
1,2,4-trichlorobenzene is a trichlorobenzene with chloro substituents at positions 1, 2 and 4.
Occupational exposure to 1,2,4-trichlorobenzene may occur from inhalation during its manufacture and use. No information is available on the acute (short-term), chronic (long-term), reproductive, developmental, and carcinogenic effects of 1,2,4-trichlorobenzene in humans. Local irritation of the lungs and dyspnea have been reported in animals following acute inhalation exposure. Chronic oral exposure has been observed to result in increased adrenal weights and vacuolization of the zona fasciculata in the cortex in rats. Liver effects have also been reported following chronic oral exposure in rats. EPA has classified 1,2,4-trichlorobenzene as a Group D, not classifiable as to human carcinogenicity.
Brand Name:
Vulcanchem
CAS No.:
120-82-1
VCID:
VC20834727
InChI:
InChI=1S/C6H3Cl3/c7-4-1-2-5(8)6(9)3-4/h1-3H
SMILES:
C1=CC(=C(C=C1Cl)Cl)Cl
Molecular Formula:
C6H3Cl3
Molecular Weight:
181.4 g/mol
1,2,4-Trichlorobenzene
CAS No.: 120-82-1
Cat. No.: VC20834727
Molecular Formula: C6H3Cl3
Molecular Weight: 181.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1,2,4-Trichlorobenzene is a highly chlorinated aromatic solvent. It is mainly used as intermediate in dyes, pesticides and also as a lubricant. 1,2,4-Trichlorobenzene is an isomeric form of trichlorobenzene. It is a low molecular weight organic contaminant found in water. Its removal from water by employing organo-clay sorbents in the presence of tannic acid has been reported. Its hydrodechlorination in the presence of nickel catalysts supported on nickel spinels has been studied. 1,2,4-Trichlorobenzene can be used as a solvent for industrial purposes. It can also find applications as a termiticide and lubricant for household uses. 1,2,4-trichlorobenzene appears as colorless liquid or white solid with a sharp chlorobenzene odor. Melting point 16.95°C (62.5°F). (USCG, 1999) 1,2,4-trichlorobenzene is a trichlorobenzene with chloro substituents at positions 1, 2 and 4. Occupational exposure to 1,2,4-trichlorobenzene may occur from inhalation during its manufacture and use. No information is available on the acute (short-term), chronic (long-term), reproductive, developmental, and carcinogenic effects of 1,2,4-trichlorobenzene in humans. Local irritation of the lungs and dyspnea have been reported in animals following acute inhalation exposure. Chronic oral exposure has been observed to result in increased adrenal weights and vacuolization of the zona fasciculata in the cortex in rats. Liver effects have also been reported following chronic oral exposure in rats. EPA has classified 1,2,4-trichlorobenzene as a Group D, not classifiable as to human carcinogenicity. |
|---|---|
| CAS No. | 120-82-1 |
| Molecular Formula | C6H3Cl3 |
| Molecular Weight | 181.4 g/mol |
| IUPAC Name | 1,2,4-trichlorobenzene |
| Standard InChI | InChI=1S/C6H3Cl3/c7-4-1-2-5(8)6(9)3-4/h1-3H |
| Standard InChI Key | PBKONEOXTCPAFI-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1Cl)Cl)Cl |
| Canonical SMILES | C1=CC(=C(C=C1Cl)Cl)Cl |
| Boiling Point | 415 °F at 760 mm Hg (NTP, 1992) 213.5 °C 213 °C 416°F |
| Colorform | Colorless liquid Orthorhombic crystals Colorless liquid or crystalline solid (below 63 degrees F). |
| Flash Point | 230 °F (NTP, 1992) 105 °C (222 °F) 105 °C c.c. 222°F |
| Melting Point | 63 °F (NTP, 1992) 17.0 °C 16.92 °C 17 °C 63°F |
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